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Compound of Interest

Compound Name: (S)-Pentan-2-amine hydrochloride

CAS No.: 216237-52-4

Cat. No.: B1406983

Get Quote

In the landscape of pharmaceutical and materials science, the spatial arrangement of atoms

within a molecule is not a trivial detail; it is often the critical determinant of biological activity and

material properties. Chiral amines, in particular, are foundational components, estimated to be

present in 40-45% of all small-molecule pharmaceuticals.[1][2] The specific orientation of the

amine functional group dictates its interaction with chiral biological targets like enzymes and

receptors. (S)-Pentan-2-amine hydrochloride (CAS: 216237-52-4) emerges as a pivotal chiral

building block in this context.[1][3] As a primary amine with a defined stereocenter, it provides

synthetic chemists with a reliable and versatile starting point for constructing complex, high-

value molecules. This guide offers a comprehensive technical overview of its synthesis,

analysis, application, and handling for researchers and drug development professionals.

Core Physicochemical & Spectroscopic Properties
A thorough understanding of a reagent's fundamental properties is the bedrock of its effective

application in research and development. (S)-Pentan-2-amine hydrochloride is a solid at

room temperature, valued for its defined stereochemistry.
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Property Value Source(s)

CAS Number 216237-52-4 [1][4][5]

Molecular Formula C₅H₁₄ClN [1][4][5]

Molecular Weight 123.62 g/mol [1][4][5]

IUPAC Name
(2S)-pentan-2-

amine;hydrochloride
[1]

Purity Typically ≥97% [4][6]

Physical Form Solid

Storage

Room temperature, in a dry,

sealed place under an inert

atmosphere

[4][5][7]

InChI Key
AMIBHXGATODRDN-

JEDNCBNOSA-N
[1]

SMILES CCCC.Cl [4]

Spectroscopic data is essential for structural confirmation. While full spectra are typically

provided by the supplier, characteristic data for similar amines can be referenced. For instance,

¹H NMR spectra of simple amines show distinct signals for protons adjacent to the amine and

on the alkyl chain, with splitting patterns that help confirm the structure.[8][9] Mass

spectrometry would show a parent ion corresponding to the free amine (C₅H₁₃N, MW: 87.16

g/mol ) under appropriate ionization conditions.[10][11]

Strategic Synthesis of an Enantiopure Amine
The primary challenge and area of innovation concerning (S)-Pentan-2-amine hydrochloride
is its enantioselective synthesis. The goal is to produce the (S)-enantiomer with high optical

purity, as the presence of the (R)-enantiomer can lead to undesirable off-target effects in

pharmaceutical applications. Several advanced strategies are employed.

Asymmetric Reductive Amination
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This is a cornerstone method for amine synthesis.[12] The causality behind this strategy is the

conversion of a flat, prochiral ketone (pentan-2-one) into a three-dimensional chiral amine

using a chiral catalyst or auxiliary.

Workflow: Asymmetric Reductive Amination
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Caption: Workflow for Asymmetric Reductive Amination.
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Protocol: Conceptual Asymmetric Reductive Amination

Vessel Preparation: An inert atmosphere reactor is charged with the prochiral ketone,

pentan-2-one (1.0 eq), and a suitable solvent (e.g., methanol, THF). The system is purged

with nitrogen or argon. Causality: This prevents oxidation and reactions with atmospheric

moisture.

Catalyst Introduction: A chiral catalyst system, such as a transition metal (e.g., Iridium,

Rhodium) complexed with a chiral phosphine ligand, is added (0.1-1 mol%). Causality: The

chiral ligand creates a stereochemically defined pocket around the metal center, which will

direct the hydride attack preferentially to one face of the imine intermediate.

Imine Formation: An ammonia source is introduced, and the mixture is stirred to form the

pentan-2-imine intermediate in situ.

Hydrogenation: The reactor is pressurized with hydrogen gas (H₂), and the reaction is

heated. The temperature and pressure are optimized based on the catalyst system's activity.

Causality: The catalyst facilitates the transfer of hydrogen to the C=N bond, with the chiral

environment dictating the stereochemical outcome.

Monitoring: The reaction is monitored by TLC or GC-MS until the starting material is

consumed.

Work-up: The reaction is cooled, pressure is released, and the catalyst is filtered. The

solvent is removed under reduced pressure.

Purification & Salt Formation: The resulting crude (S)-Pentan-2-amine free base is purified

(e.g., by distillation). It is then dissolved in a solvent like diethyl ether and treated with a

stoichiometric amount of HCl (as a solution in ether or isopropanol) to precipitate the

hydrochloride salt, which is then filtered and dried. Causality: The hydrochloride salt is

typically a stable, crystalline solid, making it easier to handle, weigh, and store compared to

the more volatile liquid free base.

Biocatalytic and Enzymatic Routes
Biocatalysis represents a green and highly selective alternative.[1] Enzymes like transaminases

or amine dehydrogenases operate in aqueous systems under mild conditions and can offer
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near-perfect enantioselectivity (>99% e.e.).

Transaminases (TAs): These enzymes catalyze the transfer of an amino group from a donor

molecule (like isopropylamine) to a ketone acceptor (pentan-2-one). The enzyme's chiral

active site ensures the formation of predominantly one enantiomer.

Amine Dehydrogenases (AmDHs): These enzymes catalyze the reductive amination of a

ketone using ammonia and a reducing cofactor like NADH/NADPH.

The choice to use biocatalysis is driven by the desire for high purity, reduced environmental

impact (avoiding heavy metals and harsh solvents), and simplified downstream processing.

Analytical Validation: A Self-Validating System
For a chiral building block, confirming identity, purity, and stereochemical integrity is non-

negotiable. The analytical workflow serves as a self-validating system for the synthetic protocol.

Workflow: Analytical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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